Cas no 42392-67-6 (Ethyl 2-cyano-2-cyclopropylacetate)

• Product Name: Ethyl 2-cyano-2-cyclopropylacetate
• CAS No: 42392-67-6
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• MDL: MFCD03412596
• CID: 2637478
• PubChem ID: 10606956
• Update Time: 2025-04-23

Ethyl 2-cyano-2-cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-cyano-2-cyclopropylacetate
• ethyl cyano(cyclopropyl)acetate
• ethyl2-cyano-2-cyclopropylacetate
• FVJQEKBSGPOPLO-UHFFFAOYSA-N
• cyano-cyclopropyl-acetic acid ethyl ester
• DB-171099
• AKOS006277813
• MFCD03412596
• SCHEMBL546205
• 42392-67-6
• SY294413
• CS-0056013
• EN300-1272230
• PS-16286
• D72926
• PB48551
• Ethyl 2-cyano-2-cyclopropylacetate

• MDL： MFCD03412596
• Inchi： 1S/C8H11NO2/c1-2-11-8(10)7(5-9)6-3-4-6/h6-7H,2-4H2,1H3
• InChI Key： FVJQEKBSGPOPLO-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C#N)C1CC1)=O

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-cyano-2-cyclopropylacetate

Ethyl 2-cyano-2-cyclopropylacetate (CAS No. 42392-67-6): A Comprehensive Overview

Ethyl 2-cyano-2-cyclopropylacetate (CAS No. 42392-67-6) is a significant compound in the realm of organic chemistry and pharmaceutical research. Its unique structural features make it a valuable intermediate in the synthesis of various bioactive molecules. This compound, characterized by its cyano and cyclopropyl functional groups, has garnered attention due to its potential applications in drug development and material science.

The molecular structure of Ethyl 2-cyano-2-cyclopropylacetate consists of an ethyl ester group attached to a cyano-substituted cyclopropyl ring. This configuration imparts distinct reactivity, making it a versatile building block for the construction of more complex molecules. The cyano group, in particular, is known for its ability to participate in various chemical transformations, including nucleophilic addition and condensation reactions, which are pivotal in organic synthesis.

In recent years, there has been growing interest in the applications of Ethyl 2-cyano-2-cyclopropylacetate in pharmaceutical research. Its structural motif has been explored as a key intermediate in the synthesis of heterocyclic compounds, which are prevalent in many therapeutic agents. For instance, studies have demonstrated its utility in the preparation of pyrazole and triazole derivatives, which exhibit a broad spectrum of biological activities. These derivatives have shown promise as potential antimicrobial and anti-inflammatory agents, highlighting the compound's significance in medicinal chemistry.

The cyclopropyl group in Ethyl 2-cyano-2-cyclopropylacetate adds an additional layer of complexity to its reactivity. Cyclopropane rings are known for their strained three-membered structure, which can be exploited in synthetic strategies to achieve ring-opening reactions. This feature has been leveraged in the development of novel synthetic pathways for complex molecules, including those relevant to drug discovery. The ability to manipulate the cyclopropyl ring opens up possibilities for designing molecules with tailored properties, such as improved bioavailability or enhanced binding affinity to biological targets.

Recent advancements in computational chemistry have further enhanced our understanding of the reactivity and potential applications of Ethyl 2-cyano-2-cyclopropylacetate. Molecular modeling studies have provided insights into how this compound interacts with other molecules, including potential drug targets. These studies have not only elucidated mechanistic pathways but also identified new synthetic strategies for incorporating this intermediate into more complex structures. The integration of computational methods with traditional synthetic approaches has significantly accelerated the discovery and development of novel bioactive compounds.

The versatility of Ethyl 2-cyano-2-cyclopropylacetate extends beyond pharmaceutical applications. In material science, its unique structural features have been explored for the development of advanced materials with specific functionalities. For example, derivatives of this compound have been investigated as monomers for polymer synthesis, where their ability to undergo controlled polymerization can lead to materials with tailored mechanical and thermal properties. Such materials are increasingly relevant in industries requiring high-performance polymers, such as aerospace and automotive sectors.

The synthesis of Ethyl 2-cyano-2-cyclopropylacetate itself is a testament to the ingenuity of modern organic chemistry. Several synthetic routes have been developed over the years, each with its own advantages and limitations. Common methods involve the reaction of cyclopropanecarbonitrile with ethyl acetate or equivalent reagents under controlled conditions. Advances in catalytic systems have also enabled more efficient and environmentally friendly synthetic pathways, reducing waste and improving yields.

In conclusion, Ethyl 2-cyano-2-cyclopropylacetate (CAS No. 42392-67-6) is a multifaceted compound with significant implications in both pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for synthesizing complex bioactive molecules and advanced materials. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain a cornerstone in organic chemistry research for years to come.